Cas no 1111096-04-8 (5-Bromo-2-fluoro-4-methylphenol)

5-Bromo-2-fluoro-4-methylphenol is a halogenated phenolic compound characterized by its bromo and fluoro substituents on an aromatic ring with a methyl group at the para position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both bromine and fluorine enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methyl group can influence steric and electronic properties. Its high purity and stability under standard conditions ensure consistent performance in research and industrial processes. The compound is typically handled under controlled conditions due to its potential reactivity.

5-Bromo-2-fluoro-4-methylphenol structure

1111096-04-8 structure

Product Name:5-Bromo-2-fluoro-4-methylphenol

CAS No:1111096-04-8

MF:C₇H₆BrFO

MW:205.024344921112

MDL:MFCD12405415

CID:2083777

PubChem ID:54772399

Update Time:2025-06-06

5-Bromo-2-fluoro-4-methylphenol Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-fluoro-4-methylphenol
- STL556380
- BBL102577
- FCH1345131
- SY028618
- PC500577
- PS-11873
- AKOS005259137
- 1111096-04-8
- N12664
- SCHEMBL19691580
- DA-37836
- CS-0139899
- AU-004/43508123
- MFCD12405415
- MDL： MFCD12405415
- Inchi： 1S/C7H6BrFO/c1-4-2-6(9)7(10)3-5(4)8/h2-3,10H,1H3
- InChI Key： REASDODZSVTATN-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CC=1C)F)O

Computed Properties

Exact Mass: 203.95861g/mol
Monoisotopic Mass: 203.95861g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 20.2
XLogP3: 2.7

Experimental Properties

Density: 1.646±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 226.8±35.0 ºC (760 Torr),
Flash Point: 91.0±25.9 ºC,
Solubility: Very slightly soluble (0.55 g/l) (25 º C),

5-Bromo-2-fluoro-4-methylphenol Pricemore >>

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Alichem	A010008553-250mg	5-Bromo-2-fluoro-4-methylphenol	1111096-04-8	97%	250mg	$480.00	2023-09-04
Alichem	A010008553-500mg	5-Bromo-2-fluoro-4-methylphenol	1111096-04-8	97%	500mg	$823.15	2023-09-04
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Apollo Scientific	PC500577-1g	5-Bromo-2-fluoro-4-methylphenol	1111096-04-8		1g	£84.00	2025-02-21
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TRC	B679555-100mg	5-Bromo-2-fluoro-4-methylphenol	1111096-04-8		100mg	$ 167.00	2023-04-18
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D850909-1g	5-Bromo-2-fluoro-4-methylphenol	1111096-04-8	95%	1g	3,483.00	2021-05-17